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Compound of Interest

Compound Name: 2-Bromopropanoate

Cat. No.: B1255678 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of 2-
Bromopropanoate and its Derivatives

This technical guide provides a comprehensive overview of 2-bromopropanoic acid and its

common ester derivatives, methyl 2-bromopropanoate and ethyl 2-bromopropanoate. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on the physical and chemical properties, experimental protocols for

synthesis and analysis, and key chemical transformations.

Physical and Chemical Properties
2-Bromopropanoic acid and its esters are versatile reagents in organic synthesis.[1] The

presence of a bromine atom at the alpha-position to the carbonyl group makes them valuable

intermediates for the synthesis of pharmaceuticals and agrochemicals.[1]

Physical Properties
The physical properties of 2-bromopropanoic acid, methyl 2-bromopropanoate, and ethyl 2-
bromopropanoate are summarized in the tables below for easy comparison.

Table 1: Physical Properties of 2-Bromopropanoic Acid
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Property Value

Molecular Formula C₃H₅BrO₂[2]

Molecular Weight 152.97 g/mol [3]

Appearance Colorless to light yellow liquid or solid[1]

Melting Point 25.7 °C[2]

Boiling Point 203 °C[2]

Density 1.7 g/mL at 25 °C[2]

Refractive Index (n20/D) 1.475

Solubility
Soluble in water, alcohol, ether, and chloroform.

[4]

Vapor Pressure 0.12 mmHg at 25°C[2]

Table 2: Physical Properties of Methyl 2-bromopropanoate

Property Value

Molecular Formula C₄H₇BrO₂[5]

Molecular Weight 167.00 g/mol [6]

Appearance Liquid

Boiling Point 156-160 °C; 51 °C at 19 mmHg

Density 1.497 g/mL at 25 °C

Refractive Index (n20/D) 1.451

Solubility Insoluble in water.

Table 3: Physical Properties of Ethyl 2-bromopropanoate
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Property Value

Molecular Formula C₅H₉BrO₂[7]

Molecular Weight 181.03 g/mol [8][9]

Appearance Liquid

Boiling Point 156-160 °C[7][9]

Density 1.394 g/mL at 25 °C[7][9]

Refractive Index (n20/D) 1.446[9]

Flash Point 51 °C (closed cup)[9]

Chemical Reactivity
2-Bromopropanoic acid and its esters are reactive compounds useful in various organic

transformations. The bromine atom is a good leaving group, making these compounds

susceptible to nucleophilic substitution reactions. They are used as alkylating agents for

mercaptans and other sulfur-containing compounds.[10] For instance, 2-bromoethyl

propanoate is utilized in the Williamson ether synthesis to introduce a propionate moiety to a

phenolic precursor, a key step in the synthesis of some aryloxyphenoxypropionate herbicides.

[11]

Experimental Protocols
Synthesis of 2-Bromopropanoic Acid
A common method for the synthesis of 2-bromopropanoic acid is the Hell-Vohlard-Zelinsky

reaction, which involves the bromination of propanoic acid in the presence of a catalyst like red

phosphorus or phosphorus trichloride.[1][12]

Protocol: Bromination of Propionic Acid[1]

To a reaction vessel, add propionic acid and a catalytic amount of phosphorus trichloride.

Maintain the temperature of the mixture at 80°C.

Slowly add bromine to the reaction mixture dropwise.
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After the addition of bromine is complete, increase the temperature to 85°C.

Once the color of the bromine disappears, further increase the temperature to 100°C for

approximately 2-3 hours.

Remove unreacted bromine and hydrobromic acid under reduced pressure.

The final product is obtained by distillation under reduced pressure.

Synthesis of Ethyl 2-Bromopropanoate
Ethyl 2-bromopropanoate can be synthesized from 2-bromopropanoic acid via Fischer

esterification.

Protocol: Fischer Esterification of 2-Bromopropanoic Acid

A detailed procedure for the synthesis of ethyl (2S)-bromopropanoate from (2S)-

bromopropanoic acid involves the following steps:[13]

Combine 2-bromopropanoic acid, ethanol, and a catalytic amount of sulfuric acid in a round-

bottom flask.

Set up the apparatus for reflux with a means to remove water as it is formed, such as a

Dean-Stark apparatus or by using a drying agent.

Heat the mixture to reflux. The removal of water drives the equilibrium towards the formation

of the ester.

Monitor the reaction progress using a suitable analytical technique like thin-layer

chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Neutralize the excess acid with a weak base, such as a saturated sodium bicarbonate

solution.

Extract the ester into an organic solvent like dichloromethane.
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Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Filter to remove the drying agent and concentrate the solution under reduced pressure to

obtain the crude product.

Purify the crude ethyl 2-bromopropanoate by distillation.

A patented method also describes the synthesis through bromination of propionic acid followed

by esterification with ethanol.[14]

Analytical Methods
Nuclear Magnetic Resonance (NMR) spectroscopy is a key analytical technique for the

characterization of 2-bromopropanoate derivatives.

¹H NMR of 2-Bromopropanoic Acid: In CDCl₃, the spectrum shows a signal for the carboxylic

acid proton around 11.50 ppm, a quartet for the alpha-proton at approximately 4.41 ppm,

and a doublet for the methyl protons at about 1.86 ppm.[15]

¹H NMR of Ethyl 2-Bromopropanoate: The ¹H NMR spectrum provides distinct signals for

the different protons in the molecule, allowing for structural confirmation.[16]

Deuterated Standards: Deuterated forms, like ethyl 2-bromopropionate-d3, can be used as

internal standards for quantitative NMR (qNMR) due to their chemical stability and distinct

NMR signals.[17]
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Caption: A generalized workflow for the synthesis and purification of 2-bromopropanoate
derivatives.
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Caption: Chemical relationship showing the synthesis pathways from propanoic acid to 2-

bromopropanoic acid and its esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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